3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-amino-1,6-diethylpyridin-2-one
• InChI: InChI=1S/C9H14N2O/c1-3-7-5-6-8(10)9(12)11(7)4-2/h5-6H,3-4,10H2,1-2H3
• InChI Key: YXLQMEASJLIBLB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C(=O)N1CC)N

Description

3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one is a chemical building block of significant interest in organic synthesis and pharmaceutical research. Compounds featuring the 3-aminopiperidine or 3-aminotetrahydropyridine structural motif are abundant in natural products and FDA-approved small-molecule drugs . This core structure is a valuable precursor for the stereoselective synthesis of complex molecules with potential medicinal properties . Researchers utilize this and related dihydropyridin-2-one compounds as key intermediates in the development of novel therapeutic agents . The 1,2-dihydropyridine ring system is also known to participate in cycloaddition reactions, such as the Diels-Alder reaction, to construct complex nitrogen-containing heterocycles like the isoquinuclidine ring system, which is found in various alkaloids . This compound is provided for research purposes as a structural analog to further explore these synthetic pathways. This product is intended for research and development use in a laboratory setting only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one typically involves the reaction of 1,3-diketones with chloroacetamide. The process includes heating the mixture in the presence of pyridine in ethanol or butanol, leading to the formation of pyridin-2-ones substituted with a pyridine ring at position 3. The subsequent reaction with hydrazine hydrate produces the desired 3-amino derivative .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using the same principles as laboratory methods, with optimizations for yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of corresponding pyridinone derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the pyridinone ring.

Substitution: The amino group allows for nucleophilic substitution reactions, leading to a variety of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazine hydrate for the formation of the amino group, chloroacetamide for the initial synthesis, and various oxidizing or reducing agents depending on the desired transformation .

Major Products

The major products formed from these reactions include various substituted pyridinones and pyridines, which can have significant biological and chemical properties .

Scientific Research Applications

3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in cardiovascular diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of various enzymes and receptors, influencing biological processes such as cell signaling and metabolism .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-amino-1,6-diethyl-1,2-dihydropyridin-2-one can be contextualized by comparing it to closely related analogs. Key compounds for comparison include:

3-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one

• Substituents : Methyl groups at positions 1 and 6 instead of ethyl.
• Molecular Formula : C₈H₁₁N₂O (vs. C₁₀H₁₅N₂O for the diethyl variant).
• Molecular Weight : 151.19 g/mol (vs. 195.24 g/mol for the diethyl variant).
• No direct pharmacological data are available, but methyl-substituted dihydropyridines are often explored as intermediates in synthetic chemistry .

6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine

• Substituents: A benzodioxin moiety and methoxy group on the pyridine ring, with a dimethylaminomethylphenyl side chain.
• Molecular Formula : C₂₃H₂₅N₃O₃.
• Molecular Weight : 391.46 g/mol.
• Properties: The benzodioxin and methoxy groups introduce aromaticity and hydrogen-bonding capacity, which may enhance binding to biological targets like enzymes or receptors.

(1-Methyl-2-oxo-1,2-dihydropyridin-3-yl)boronic acid

• Substituents : A boronic acid group at position 3 and a methyl group at position 1.
• Molecular Formula: C₆H₈BNO₃.
• Properties: The boronic acid moiety enables Suzuki-Miyaura cross-coupling reactions, making this compound valuable in synthetic chemistry. Its reactivity contrasts with the amino group in 3-amino-1,6-diethyl-1,2-dihydropyridin-2-one, which is more suited for hydrogen bonding or coordination chemistry .

Structural and Functional Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one	C₁₀H₁₅N₂O	195.24	1,6-diethyl, 3-amino	High lipophilicity, potential metabolic stability
3-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one	C₈H₁₁N₂O	151.19	1,6-dimethyl, 3-amino	Improved solubility, reduced steric bulk
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	C₂₃H₂₅N₃O₃	391.46	Benzodioxin, methoxy, dimethylaminophenyl	Aromaticity, unvalidated therapeutic potential
(1-Methyl-2-oxo-1,2-dihydropyridin-3-yl)boronic acid	C₆H₈BNO₃	156.95	1-methyl, 3-boronic acid	Suzuki coupling utility, synthetic versatility

Notes

Safety and Validation: Related compounds, such as those with benzodioxin moieties, are noted as unvalidated for medical use . Similar caution applies to the diethyl variant.

Biological Activity

3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one is a heterocyclic compound with significant biological activity and potential applications in various fields, particularly in medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one is C9H14N2O. It belongs to the pyridinone family, which is known for diverse biological activities. The compound features a dihydropyridine structure with an amino group at the 3-position and ethyl substituents at the 1 and 6 positions, which influence its pharmacological properties.

Antimicrobial Properties

Research has indicated that 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one exhibits antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic processes.

Anticancer Activity

The compound has been investigated for its anticancer properties. Studies indicate that it may act as an inhibitor of specific enzymes involved in cancer cell metabolism. For example, it has been shown to inhibit pyruvate dehydrogenase kinases (PDKs), which are implicated in cancer aggressiveness and metabolic regulation . In vivo experiments demonstrated that derivatives based on this compound could induce apoptosis in cancer cells at low concentrations, highlighting its potential as a therapeutic agent against malignancies .

The biological activity of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound acts as an inhibitor of enzymes such as PDKs, affecting metabolic pathways crucial for cancer cell survival.
• Cell Signaling Modulation : It influences signaling pathways related to cell growth and apoptosis, contributing to its anticancer effects.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one typically involves reactions between 1,3-diketones and chloroacetamide under specific conditions. Variations in substituents have been shown to affect the biological activity significantly. For instance:

Compound	Substituents	Biological Activity
3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one	Ethyl groups	Antimicrobial, anticancer
3-Amino-1,6-dimethyl-1,2-dihydropyridin-2-one	Methyl groups	Reduced activity compared to ethyl derivative

This table illustrates how the presence of different alkyl groups can alter the pharmacological profile of similar compounds.

Clinical Implications

Recent studies have focused on the therapeutic potential of this compound in treating cardiovascular diseases due to its ability to modulate blood pressure and improve endothelial function. Experimental models indicate that it may reduce hypertension and improve vascular health by inhibiting angiotensin-converting enzyme (ACE) activity .